Cas no 62083-20-9 (Phenol, 2,6-dibutyl-)

Phenol, 2,6-dibutyl- structure
Phenol, 2,6-dibutyl- structure
Product Name:Phenol, 2,6-dibutyl-
CAS No:62083-20-9
MF:C14H22O
MW:206.323884487152
CID:458788
PubChem ID:13827562
Update Time:2025-04-19

Phenol, 2,6-dibutyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dibutyl-
    • 2,6-dibutylphenol
    • SCHEMBL201764
    • 62083-20-9
    • PZPVXSMCRLNVRD-UHFFFAOYSA-N
    • DTXSID90550620
    • 2,6-di-butylphenol
    • Inchi: 1S/C14H22O/c1-3-5-8-12-10-7-11-13(14(12)15)9-6-4-2/h7,10-11,15H,3-6,8-9H2,1-2H3
    • InChI Key: PZPVXSMCRLNVRD-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1CCCC)CCCC

Computed Properties

  • Exact Mass: 206.16716
  • Monoisotopic Mass: 206.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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